Cas no 25005-96-3 (Pyrazine,2,3-di-2-pyridinyl-)

Pyrazine,2,3-di-2-pyridinyl- is a heterocyclic compound featuring a pyrazine core substituted with two 2-pyridinyl groups at the 2 and 3 positions. This structure imparts unique electronic and coordination properties, making it valuable in coordination chemistry and material science applications. Its rigid, planar geometry and nitrogen-rich framework facilitate strong metal-ligand interactions, useful in catalysis and supramolecular assembly. The compound’s conjugated system also suggests potential utility in optoelectronic materials. High purity and well-defined structural characteristics ensure reproducibility in research and industrial processes. Its stability under various conditions further enhances its suitability for synthetic and mechanistic studies in advanced chemical systems.
Pyrazine,2,3-di-2-pyridinyl- structure
Pyrazine,2,3-di-2-pyridinyl- structure
Product Name:Pyrazine,2,3-di-2-pyridinyl-
CAS No:25005-96-3
MF:C14H10N4
MW:234.25600194931
MDL:MFCD00010434
CID:241193
PubChem ID:24856986
Update Time:2025-06-07

Pyrazine,2,3-di-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2,3-di-2-pyridinyl-
    • 2,3-dipyridin-2-ylpyrazine
    • 2,3-Bis(2-pyridyl)pyrazine
    • 2,3-bis-(pyridin-2-yl)-pyrazine
    • 2,3-bis(pyridyl)pyrazine
    • 2,3-di(2-pyridyl)pyrazine
    • 2,3-di-pyridin-2-ylpyrazine
    • FT-0638483
    • 2,3-Di-2-pyridylpyrazine
    • CCG-239663
    • 2,3-di(pyridin-2-yl)pyrazine
    • SCHEMBL176039
    • IDI1_014321
    • 2,3-Bis(2-pyridyl)pyrazine, 98%
    • CS-0198320
    • J-015769
    • HMS1439F08
    • Maybridge3_002934
    • 2,3-bis(pyridin-2-yl)pyrazine
    • 2, 3-dipyridin-2-ylpyrazine
    • AS-80751
    • Pyrazine, 2,3-di-2-pyridinyl-
    • DTXSID40352116
    • 25005-96-3
    • AKOS015912880
    • DB-046600
    • G77343
    • WTZDTUCKEBDJIM-UHFFFAOYSA-N
    • MDL： MFCD00010434
    • Inchi： 1S/C14H10N4/c1-3-7-15-11(5-1)13-14(18-10-9-17-13)12-6-2-4-8-16-12/h1-10H
    • InChI Key： WTZDTUCKEBDJIM-UHFFFAOYSA-N
    • SMILES： N1C=CN=C(C2C=CC=CN=2)C=1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 234.09100
  • Monoisotopic Mass: 234.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 168-170 °C (lit.)
  • Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
  • PSA: 51.56000
  • LogP: 2.60060
  • Solubility: Not determined

Pyrazine,2,3-di-2-pyridinyl- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Pyrazine,2,3-di-2-pyridinyl- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazine,2,3-di-2-pyridinyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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eNovation Chemicals LLC
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Aaron
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 25005-96-3 98%
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 $63.00 2025-02-12
Aaron
AR002QUW-5g
Pyrazine, 2,3-di-2-pyridinyl-
 25005-96-3 98%
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 $736.00 2025-02-12
eNovation Chemicals LLC
D764447-5g
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eNovation Chemicals LLC
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